N-(3-methoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(3-methoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive properties. It is classified as a Schedule I controlled substance in the United States and is illegal in many other countries.
Mechanism of Action
The exact mechanism of action of N-(3-methoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide-2201 is not fully understood, but it is believed to act as a potent agonist of the CB1 and CB2 receptors. This leads to the activation of various signaling pathways and the release of neurotransmitters, resulting in the psychoactive effects of the drug.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide-2201 has been shown to have a wide range of biochemical and physiological effects on the body. These include alterations in heart rate, blood pressure, body temperature, and respiratory rate. It can also affect mood, cognition, and perception, leading to changes in behavior and thought processes.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-methoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide-2201 in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows for precise control over the effects of the drug and the ability to study specific physiological processes. However, the illegality of the drug in many countries and the potential for abuse and addiction limit its use in research.
Future Directions
There are several future directions for research involving N-(3-methoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide-2201. These include further studies on its mechanism of action, its effects on specific physiological processes, and its potential therapeutic applications. Additionally, the development of new synthetic cannabinoids with improved selectivity and reduced side effects may lead to new avenues for research in this field.
Scientific Research Applications
N-(3-methoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide-2201 has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been shown to bind to the CB1 and CB2 receptors in the brain and peripheral tissues, leading to a wide range of effects on the body.
properties
IUPAC Name |
4-(methanesulfonamido)-N-(3-methoxyphenyl)-3-methylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-11-9-12(7-8-15(11)18-23(3,20)21)16(19)17-13-5-4-6-14(10-13)22-2/h4-10,18H,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJHYHYJOZZKLAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC(=CC=C2)OC)NS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.